Cas no 2138237-23-5 ({[3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine)

{[3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine structure
2138237-23-5 structure
Product Name:{[3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine
CAS No:2138237-23-5
MF:C12H21N3O
MW:223.31464266777
CID:6118520
PubChem ID:165742215
Update Time:2025-07-13

{[3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

    • 2138237-23-5
    • EN300-803421
    • {[3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine
    • Inchi: 1S/C12H21N3O/c1-6-16-10(4)12-11(7-13-9(2)3)8-15(5)14-12/h8-9,13H,4,6-7H2,1-3,5H3
    • InChI Key: UFUYMVPDJVFFDA-UHFFFAOYSA-N
    • SMILES: O(CC)C(=C)C1C(=CN(C)N=1)CNC(C)C

Computed Properties

  • Exact Mass: 223.168462302g/mol
  • Monoisotopic Mass: 223.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 39.1Ų

{[3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine Pricemore >>

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{[3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine Related Literature

Additional information on {[3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine

Professional Introduction to {[3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine and CAS No. 2138237-23-5

The compound with the CAS number 2138237-23-5 and the product name {[3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in various therapeutic areas. The detailed exploration of its chemical properties, synthesis methods, and emerging research applications provides a comprehensive understanding of its significance in modern science.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry due to their diverse biological activities. The molecular framework of {[3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine incorporates a pyrazole core, which is well-documented for its pharmacological relevance. Pyrazole derivatives have shown promise in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The presence of the 1-ethoxyethenyl substituent adds an additional layer of complexity, enabling unique interactions with biological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the intricate molecular skeleton. These methods not only highlight the synthetic prowess but also underscore the importance of innovation in chemical manufacturing. The use of such techniques ensures that the final product meets stringent quality standards, making it suitable for further pharmacological investigation.

One of the most compelling aspects of {[3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine is its potential as a lead compound in drug discovery. Recent studies have demonstrated its ability to modulate various enzymatic pathways, suggesting applications in areas such as pain management and neuroprotection. The pyrazole moiety, in particular, has been shown to interact with receptors and enzymes involved in these pathways, offering a rational basis for further exploration.

The pharmacokinetic profile of this compound is another critical area of interest. Preliminary studies indicate that it exhibits favorable solubility and metabolic stability, which are essential characteristics for any potential therapeutic agent. Additionally, its bioavailability appears promising, suggesting that it could be developed into an effective drug candidate. These findings are particularly encouraging given the increasing demand for innovative treatments in chronic diseases.

In conclusion, the compound with CAS number 2138237-23-5 and the product name {[3-(1-ethoxyethenyl)-1-methyl-1H-pyrazol-4-yl]methyl}(propan-2-yl)amine represents a significant contribution to the field of chemical and pharmaceutical research. Its unique molecular structure, synthetic methodologies, and potential therapeutic applications make it a subject of considerable interest. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.

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